Hexadeca-10,12,14-trienal

• CAS No.: 123200-21-5
• Molecular Formula: C16H26O
• Molecular Weight: 234.383
• IUPAC Name: hexadeca-10,12,14-trienal
• InChI: InChI=1S/C16H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-7,16H,8-15H2,1H3
• InChI Key: QXMRYABYXKUWCX-UHFFFAOYSA-N
• SMILES: CC=CC=CC=CCCCCCCCCC=O

Description

Hexadeca-10,12,14-trienal (CAS: 123200-21-5) is an unsaturated aliphatic aldehyde with the molecular formula C₁₆H₂₆O and a molar mass of 234.38 g/mol . Structurally, it features three conjugated double bonds at positions 10, 12, and 14, with an E,E,Z configuration (denoted as 10E,12E,14Z) . Suppliers like MedChemExpress (MCE) offer it for specialized chemical investigations .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural differences between Hexadeca-10,12,14-trienal and related compounds:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Double Bonds (Positions)	Configuration
This compound	123200-21-5	C₁₆H₂₆O	234.38	3 (10, 12, 14)	E,E,Z
(E)-10-Hexadecenal	72698-30-7	C₁₆H₃₀O*	~238.42*	1 (10)	E
Octadeca-9,12,15-trienal	26537-71-3	C₁₈H₃₀O	262.43*	3 (9, 12, 15)	Not specified

*Note: (E)-10-Hexadecenal's molecular formula is inferred based on nomenclature rules.

Key Observations:

Chain Length : this compound (16 carbons) is shorter than Octadeca-9,12,15-trienal (18 carbons), impacting solubility and volatility. Longer chains typically have higher boiling points, as seen in Octadeca-9,12,15-trienal (368.1°C) .

Double Bonds: this compound has three conjugated double bonds, enhancing reactivity in cycloaddition or oxidation reactions. (E)-10-Hexadecenal has a single E-configured double bond, reducing conjugation and stability compared to trienals . Octadeca-9,12,15-trienal’s double bonds are non-conjugated and spaced differently, which may limit electronic delocalization .

Physicochemical Properties

• Volatility : Shorter chain length and conjugation in this compound likely result in lower boiling points compared to Octadeca-9,12,15-trienal.
• Vapor Pressure : Octadeca-9,12,15-trienal’s vapor pressure (1.3 × 10⁻⁵ mmHg at 25°C) suggests low volatility . This compound may exhibit slightly higher vapor pressure due to its shorter chain.